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Compound of Interest

Compound Name: Chlorosuccinimide

Cat. No.: B042832

An In-depth Technical Guide to N-Chlorosuccinimide: Safety Protocols and Handling

N-Chlorosuccinimide (NCS) is a versatile reagent widely employed in organic synthesis as a
chlorinating agent and mild oxidant.[1][2] Its stability and selectivity make it a preferred
alternative to gaseous chlorine, particularly in pharmaceutical research and complex molecule
synthesis.[1][3][4] However, its utility is matched by significant hazards, including its corrosive
nature and potential for violent reactions.[5][6] This guide provides comprehensive safety
protocols, handling guidelines, and emergency procedures for researchers, scientists, and drug
development professionals to ensure the safe and effective use of N-Chlorosuccinimide in a
laboratory setting.

Chemical and Physical Properties

N-Chlorosuccinimide is a white solid with a faint chlorine-like odor.[7][8] It is sensitive to light
and moisture, and may decompose when exposed to them.[7][9]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b042832?utm_src=pdf-interest
https://www.benchchem.com/product/b042832?utm_src=pdf-body
https://www.benchchem.com/product/b042832?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemistry-chlorination-understanding-role-n-chlorosuccinimide-hf
https://en.wikipedia.org/wiki/N-Chlorosuccinimide
https://www.nbinno.com/article/other-organic-chemicals/chemistry-chlorination-understanding-role-n-chlorosuccinimide-hf
https://www.suru-chem.com/blog/stable-chlorinating-performance-with-n-chlorosuccinimide
https://www.benchchem.com/product/b042832
https://www.lobachemie.com/lab-chemical-msds/MSDS-NCHLOROSUCCINIMIDE-CASNO-128-09-2770D-EN.aspx
https://www.eastharbourgroup.com/storage/download-files/n-chlorosuccinimide/N-Chlorosuccinimide-MSDS-467.pdf
https://www.benchchem.com/product/b042832?utm_src=pdf-body
https://www.benchchem.com/product/b042832?utm_src=pdf-body
https://datasheets.scbt.com/sc-250458.pdf
https://pim-resources.coleparmer.com/sds/24534.pdf
https://datasheets.scbt.com/sc-250458.pdf
https://www.fishersci.com/store/msds?partNumber=AC149251000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source

1-Chloro-2,5-pyrrolidinedione,
Synonyms _ . [9][10]
Succinochlorimide, NCS

CAS Number 128-09-6 [9]
Molecular Formula C4HaCINO:2 [6][11]
Molecular Weight 133.53 g/mol [51[6]
Appearance White crystalline powder [51[7]

_ _ 148 to 150 °C (298 to 302 °F;
Melting Point [2]
421 to 423 K)

Density 1.65 g/cm3 [2]

- Water (1:70), Alcohol (1:150),
Solubility _ [7]
Benzene (1:50)

Hazard Identification and Toxicology

NCS is classified as a hazardous substance that is harmful if swallowed and causes severe
skin burns and eye damage.[5][6][11] It can also cause respiratory irritation.[12][13]
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral GHSO07: Exclamation b H302: Harmful if
anger
(Category 4) mark J swallowed
. . H314: Causes severe

Skin Corrosion ) )

GHSO05: Corrosive Danger skin burns and eye
(Category 1B)

damage

Serious Eye Damage ) H318: Causes serious

GHSO05: Corrosive Danger
(Category 1) eye damage
Specific target organ
toxicity — single GHSO07: Exclamation H335: May cause

Danger ) o

exposure (Category mark respiratory irritation
3), Respiratory system
Corrosive to Metals ) H290: May be

GHSO05: Corrosive Danger )
(Category 1) corrosive to metals
Hazardous to the )

) ) ) H400: Very toxic to
Aquatic Environment, GHS09: Environment Danger o
aquatic life

Acute (Category 1)
Hazardous to the H410: Very toxic to
Aquatic Environment, GHSO09: Environment Danger aquatic life with long

Chronic (Category 1)

lasting effects

Toxicological Data

e Acute Oral Toxicity (LD50): 1000 - 1212 mg/kg (Rat).[6][12]

Potential Health Effects:

 Inhalation: May cause irritation of the respiratory tract, with symptoms including a burning

sensation, coughing, wheezing, and shortness of breath.[9] Inhalation of vapors or mists can

lead to lung edema, the symptoms of which may be delayed.[7]

o Skin Contact: Causes severe chemical burns.[5] Direct contact can lead to inflammation,

itching, scaling, and blistering.[12]
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o Eye Contact: Causes serious eye damage.[5][7] Direct contact can produce pain, tears, and
severe burns, with a risk of permanent injury.[7][9]

 Ingestion: Harmful if swallowed.[5] Can produce chemical burns in the mouth and
gastrointestinal tract.[7] Ingestion of less than 150 grams may be fatal or cause serious
health damage.[7]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is critical when handling NCS. Use of adequate engineering controls and
appropriate PPE is mandatory to prevent exposure.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]
o Provide appropriate exhaust ventilation where dust is formed.[11]
» Facilities must be equipped with an eyewash station and a safety shower.[12]

Personal Protective Equipment: The selection of PPE depends on the specific laboratory task
and the potential for exposure.
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Additional PPE:
- Face Shield

(N100/P3 Particle Respirator)

Solid Handling

Weighing Solid NCS

- Respiratory Protection

PPE Selection for N-Chlorosuccinimide

Minimum PPE:
- Safety Goggles (EN 166)
- Lab Coat
- Chemical Resistant Gloves (e.g., PVC)

Task Assessment

Solution Handling

Use in Reaction

Emergency

Spill Cleanup

Additional PPE:
- Full Protective Suit
- Supplied-Air Respirator (for large spills)

Incompatible With m

le With [ Incompatible With | Inc

Incompatible With

\In m\ ible With "\ Inc

Conditighs to Avoid

Moisture / Water

Direct Sunlight

Heat / Ignition Sources

Reducing Agents

Incompatible Materials

Specific Organics
(Aniline, Hydrazine, etc.)

Iron & Iron Salts Amines / Ammonia

Strong Bases

Strong Acids
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Exposure to NCS Occurs

1. Move to fresh air.
2. If not breathing, give artificial respiration.
3. Keep warm and rested,

1. Rinse mouth with water.
2. Do NOT induce vomiting.
3. I conscious, give 2-4 cupfuls of water or milk.

1. Immediately flush with large amounts of water for at least 15 min (use safety shower).
2. Remove all contaminated clothing

1. Immediately flush eyes with plenty of water for at least 15 min, liting eyelids.
2. Remove contact lenses if possible.

Seek Immediate Medical Attention
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Spill Detected

Assess Spill Size

Small & Contained arge or Uncontained

Minor Spill Major Spill

1. Don appropriate PPE. 1. Evacuate area and move upwind.
2. Moisten with water to prevent dust. 2. Alert Emergency Responders.
3. Sweep or vacuum material. 3. Prevent entry into drains/waterways.
4. Place in a suitable, closed container for disposal. 4. Await professional cleanup.

Dispose of Waste per Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Chlorosuccinimide safety protocols and handling
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042832#n-chlorosuccinimide-safety-protocols-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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